BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of MDL-801 Stock
Solution in DMSO

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: MDL-801

CAS No.: 2275619-55-9

Cat. No.: B608948
. J
Introduction

MDL-801 is a novel, potent, and cell-permeable allosteric activator of Sirtuin 6 (SIRT6), an
NAD+-dependent protein lysine deacetylase.[1][2][3] SIRT6 plays a crucial role in various
cellular processes, including DNA repair, metabolism, and inflammation. The allosteric
activation of SIRT6 by MDL-801 enhances its deacetylation activity, making it a valuable
pharmacological tool for investigating the therapeutic potential of SIRT6 activation in aging-
related diseases and cancer.[1] A related compound, MDL-800, has been shown to suppress
inflammation and promote angiogenesis, highlighting the therapeutic promise of this class of
SIRT6 activators.[4]

This application note provides a detailed, field-proven protocol for the preparation of MDL-801
stock solutions using dimethyl sulfoxide (DMSO). Adherence to this guide will ensure the
accurate and safe preparation of MDL-801 for use in various downstream biological assays.

Chemical and Physical Properties of MDL-801

A thorough understanding of the physicochemical properties of a compound is fundamental to
its proper handling and use in experimental settings. The key properties of MDL-801 are

summarized below.
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Property Value Source(s)
2-(N-(5-Bromo-4-fluoro-2-
methylphenyl)sulfamoyl)-5-

IUPAC Name ((3,5- [2][5][6]
dichlorophenyl)sulfonamido)be
nzoic acid

CAS Number 2275619-55-9 [2][3][5][6]

Molecular Formula C20H14BrCI2FN206S2 [31[5][6]

Molecular Weight 612.26 g/mol [51[6]

Purity Typically =298% by HPLC [51[7]
Appearance Solid powder [6]
Solubility Soluble in DMSO 516171

Required Materials and Equipment

Materials:

Equipment:

Vortex mixer

Bath sonicator

Calibrated analytical balance

Calibrated micropipettes

MDL-801 solid powder (CAS 2275619-55-9)[5]

Sterile, low-retention pipette tips

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO) (CAS 67-68-5)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)
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o Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Safety Precautions: A Self-Validating System of
Prudence

Ensuring laboratory safety is paramount. The following precautions establish a self-validating
system where awareness and proper handling are integral to the experimental process itself.

e MDL-801: This compound should be considered hazardous until more toxicological
information is available.[8] It is intended for research use only and is not for human or
veterinary use.[6] Avoid inhalation, ingestion, and direct contact with skin and eyes.[3]

o Dimethyl Sulfoxide (DMSO): DMSO is a combustible liquid.[9] Keep it away from heat,
sparks, and open flames.[10] A critical and often overlooked property of DMSO is its ability to
be rapidly absorbed through the skin, carrying dissolved substances with it.[11] Therefore,
when handling MDL-801 dissolved in DMSO, it is imperative to use appropriate gloves and
handle with extreme care to prevent systemic exposure to the active compound.[11]

o Engineering Controls: All weighing and reconstitution steps should be performed in a well-
ventilated area or a chemical fume hood to minimize inhalation exposure.[12]

Protocol for Preparing a 10 mM MDL-801 Stock
Solution

This protocol details the preparation of a 10 mM stock solution, a common starting
concentration for many cellular assays. The principles described can be adapted for other
desired concentrations.

Part 1: Pre-calculation and Weighing

The foundation of an accurate stock solution is a precise calculation and measurement of the
compound.

o Calculate the required mass: Use the following formula to determine the mass of MDL-801
needed.
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o Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol)

o Example for 1 mL of 10 mM stock:

» Mass (mg) =10 mM x 1 mL x 612.26 g/mol = 6.12 mg

e Weigh the MDL-801 powder:
o Place a sterile microcentrifuge tube on the analytical balance and tare it.
o Carefully weigh out the calculated mass (e.g., 6.12 mg) of MDL-801 directly into the tube.

o Expertise & Experience Note: Weighing the compound directly into the final tube
minimizes material loss that can occur during transfer.

Part 2: Dissolution in DMSO
Proper dissolution is critical for ensuring a homogenous stock solution.
e Add DMSO:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the MDL-801 powder. For our example, add 1.0 mL of
DMSO.

o Expertise & Experience Note: Using anhydrous (dry) DMSO is crucial as water can affect
the solubility of many organic compounds and the stability of the stock solution over time.

[6]
 Facilitate Dissolution:
o Tightly cap the tube and vortex vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.
[13] Intermittent vortexing during sonication can aid the process.
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o Gentle warming of the tube to 37°C for a few minutes can also be used to facilitate
dissolution if necessary.[13]

o Visually inspect the solution against a light source to ensure that no solid particulates
remain. The final solution should be clear.

Workflow Visualization

The following diagram illustrates the streamlined workflow for preparing the MDL-801 stock
solution.
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Caption: Workflow for preparing MDL-801 stock solution in DMSO.
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Storage and Handling of Stock Solution

The long-term integrity of your stock solution is as important as its initial preparation.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 pL) in sterile microcentrifuge tubes.

o Storage Temperature: Store the aliquots in a dark, dry environment at -20°C for long-term
storage (months to years).[6] For very long-term storage, -80°C is preferable.

o Short-Term Storage: For daily or weekly use, an aliquot can be stored at 4°C for a few days,
but this is generally not recommended for extended periods.[6]

Summary Data Table

Parameter Recommendation Rationale

Maximizes solubility and

Solvent Anhydrous DMSO N

stability.

Provides a convenient
Recommended Stock Conc. 1-10 mM concentration for further

dilution into working solutions.

. o Ensures complete and
_ _ _ Vortexing, sonication, gentle _ _
Dissolution Aid ) homogenous dissolution of the
warming (37°C)
compound.[13]

For immediate use, but
Short-Term Storage 4°C (days to weeks) o )
minimizes shelf-life.[6]

Preserves compound integrity
-20°C or -80°C (months to o )
Long-Term Storage by minimizing degradation.[5]
years) ]

] ) Prevents degradation
) Aliquot to avoid freeze-thaw ) i
Handling | associated with repeated
cycles
temperature changes.
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Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the
preparation of MDL-801 stock solutions in DMSO. By integrating procedural steps with expert
rationale and rigorous safety standards, researchers can confidently prepare accurate and
stable stock solutions, ensuring the reliability and reproducibility of their experimental results in
the investigation of SIRT6 biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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